dl-Camphor

• CAS No.: 21368-68-3
• Product Name: dl-Camphor
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: 1,7,7-trimethylbicyclo[2.2.1]heptan-2-one
• Standard InChI: InChI=1S/C10H16O/c1-9(2)7-4-5-10(9,3)8(11)6-7/h7H,4-6H2,1-3H3
• Standard InChIKey: DSSYKIVIOFKYAU-UHFFFAOYSA-N
• SMILES: CC1(C2CCC1(C(=O)C2)C)C
• Canonical SMILES: CC1(C2CCC1(C(=O)C2)C)C
• Boiling Point: 399 °F at 760 mm Hg (NIOSH, 2016); 347 to 392 °F at 760 mm Hg (USCG, 1999); 399 °F at 760 mm Hg (NTP, 1992); 399 °F at 760 mm Hg (sublimes) (NTP, 1992); 205.7 °C; 209 °C; 204 °C; 399°F
• Colorform: Colorless or white crystals, granules, or crystalline masses; or as colorless to white, translucent, tough masses; Colorless or white crystals or crystalline masses
• Density: 0.99 (NIOSH, 2016); 0.923 at 77 °F (USCG, 1999); 0.992 at 77 °F (NTP, 1992); 0.992 at 25 °C/4 °C; 0.99 g/cm³; Relative density of the vapour/air-mixture at 20 °C (air = 1): 1; 0.99
• Flash Point: 150 °F (NIOSH, 2016); 117 °F (USCG, 1999); 148 °F (NTP, 1992); 150 °F (NTP, 1992); 150 °F; 66 °C (Closed Cup); 66 °C c.c.; 150°F
• Melting Point: 345 °F (NIOSH, 2016); 353.8 °F (NTP, 1992); 353.5 °F (NTP, 1992); 179.26666666669996 °C; 178.8 °C; 174-179 °C; 180 °C; 345°F
• Physical Description: Camphor appears as a colorless or white colored crystalline powder with a strong mothball-like odor. About the same density as water. Emits flammable vapors above 150°F. Used to make moth proofings, pharmaceuticals, and flavorings.; Camphor oil appears as a colorless liquid with a characteristic odor. Flash point 125°F. Insoluble in water and generally less dense than water. Vapors heavier than air.; D-camphor appears as colorless or white crystals. Sublimes. Flash point 149°F. Burns readily with a bright, smoky flame. Penetrating aromatic odor. Pungent, aromatic taste followed by a sensation of cold. (NTP, 1992); L-camphor appears as colorless or white crystals. Fragrant and penetrating odor. Slightly bitter and cooling taste. Odor index at 68° F: 40. Flash point 149°F. Burns with a bright, smoky flame. Sublimes appreciably at room temperature and pressure; 14% sublimes within 60 minutes at 176°F and 12 mm Hg. (NTP, 1992); DryPowder; Liquid; PelletsLargeCrystals; COLOURLESS OR WHITE CRYSTALS WITH CHARACTERISTIC ODOUR.; White to gray translucent crystals or fused mass; Warm, minty, almost ethereal diffusive aroma; White to pale yellow crystalline solid, Camphoraceous aroma; Colorless or white crystals with a penetrating, aromatic odor.
• Description: Camphor appears as a colorless or white colored crystalline powder with a strong mothball-like odor. About the same density as water. Emits flammable vapors above 150°F. Used to make moth proofings, pharmaceuticals, and flavorings.; Camphor Oil is the oil extracted from the wood of the Camphor tree Cinnamomum Camphora. Camphor oil has anti-inflammatory and analgesic properties and is used for its aromatic properties, as an insect repellant, in embalming fluids, and in various topical skin preparations.; Camphor is a cyclic monoterpene ketone that is bornane bearing an oxo substituent at position 2. A naturally occurring monoterpenoid. It has a role as a plant metabolite. It is a bornane monoterpenoid and a cyclic monoterpene ketone.
• Solubility: Insoluble (NIOSH, 2016); less than 1 mg/mL at 59° F (NTP, 1992); 1 g/800 mL at 77° F (NTP, 1992); 0.00 M; 0.1 mg/mL at 25 °C; In water, 1.6X10+3 mg/L at 25 °C; At 25 °C one gram dissolves in about 800 mL water, in 1 mL alcohol, 1 mL ether, 0.5 mL chloroform. Freely soluble in carbon disulfide, petroleum benzin, fixed and volatile oils. Also soluble in concentrated mineral acids, in phenol, in liquid ammonia and in liquid sulfoxide; Solubility in water, g/100ml at 25 °C: 0.12; Soluble in oils, water; Soluble (in ethanol); Slightly soluble; Insoluble
• Synonyms: Camphor; Camphor, (+-)-Isomer; Camphor, (1R)-Isomer; Camphor, (1S)-Isome
• Vapor Density: 5.24 (NTP, 1992) (Relative to Air); 5.24 (Air = 1); Relative vapor density (air = 1): 5.24
• Vapor Pressure: 0.2 mm Hg (NIOSH, 2016); 1 mm Hg at 106.7 °F ; 5 mm Hg at 155.5° F (NTP, 1992); 1 mm Hg at 106.7 °F (NTP, 1992); 0.22 mmHg; 0.65 mm Hg at 25 °C; Vapor pressure, Pa at 20 °C: 27; 0.2 mmHg
• PubChem Compound: 2537
• Last Modified: Nov 11 2021